Virginiaebutanolide A

• IUPAC Name: (3S,4R)-4-(hydroxymethyl)-3-[(1S)-1-hydroxy-5-methylhexyl]oxolan-2-one
• InChI: InChI=1S/C12H22O4/c1-8(2)4-3-5-10(14)11-9(6-13)7-16-12(11)15/h8-11,13-14H,3-7H2,1-2H3/t9-,10+,11+/m1/s1
• InChI Key: MZARLLPKPUWXEX-VWYCJHECSA-N
• Canonical SMILES: CC(C)CCCC(C1C(COC1=O)CO)O
• Isomeric SMILES: CC(C)CCC[C@@H]([C@@H]1[C@@H](COC1=O)CO)O
• Molecular Formula: C12H22O4
• Molecular Weight: 230.30 g/mol
• CAS No.: 88169-49-7

Description

Virginiaebutanolide A is a complex organic compound with a unique structure that includes a tetrahydrofuran ring substituted with hydroxymethyl and hydroxyalkyl groups. This compound is of significant interest in various fields of scientific research due to its potential biological activities and applications in synthetic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common approach is the use of Diels-Alder reactions followed by oxidation and reduction steps to achieve the desired stereochemistry . Specific reaction conditions, such as temperature, solvents, and catalysts, are carefully controlled to ensure high yield and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of Virginiaebutanolide A may involve the use of large-scale reactors and continuous flow processes to optimize efficiency and scalability. Advanced techniques such as chromatography and crystallization are employed to purify the compound to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

Virginiaebutanolide A undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding carbonyl compounds.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The hydroxyl groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. Reaction conditions, including temperature and pH, are optimized to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl groups can yield aldehydes or ketones, while reduction can produce various alcohol derivatives.

Scientific Research Applications

Virginiaebutanolide A has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Virginiaebutanolide A involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other tetrahydrofuran derivatives with hydroxyl and hydroxyalkyl substitutions. Examples include:

• Virginiaebutanolide A
• This compound

Uniqueness

The uniqueness of this compound lies in its specific stereochemistry and the presence of both hydroxymethyl and hydroxyalkyl groups, which confer distinct chemical and biological properties compared to other similar compounds .